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Compound of Interest

Compound Name: NSC 140873

Cat. No.: B1680123 Get Quote

Researchers, scientists, and drug development professionals must exercise caution when

handling NSC 140873, as specific hazard information, including a comprehensive Safety Data

Sheet (SDS), is not publicly available. In the absence of detailed toxicological and safety data,

it is imperative to treat NSC 140873 as a potentially hazardous substance. The following

guidance provides essential safety and logistical information based on standard laboratory

safety protocols for handling uncharacterized chemical compounds.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling NSC 140873 to determine

the appropriate level of personal protective equipment. The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles or a face shield should

be worn to protect against potential splashes.[1]

[2]

Skin Protection

A laboratory coat, long pants, and closed-toe

shoes are required. Chemical-resistant gloves

(e.g., nitrile) should be worn and changed

immediately if contaminated.[1] Consider

double-gloving for added protection.

Respiratory Protection

If there is a risk of generating aerosols or dust,

work should be conducted in a certified

chemical fume hood.[2] If a fume hood is not

available, a NIOSH-approved respirator may be

necessary.[2]

Operational and Disposal Plans
Handling and Storage:

All handling of NSC 140873 should be performed in a well-ventilated area, preferably within

a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials.

Emergency Procedures:
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Emergency Situation Procedural Steps

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill or Leak

For small spills: Evacuate the immediate area.

[3] Wear appropriate PPE, including respiratory

protection.[3] Contain the spill using an inert

absorbent material (e.g., vermiculite, sand).[4]

Carefully scoop the absorbed material into a

sealed, labeled container for disposal.[5] Clean

the spill area with a suitable decontamination

solution. For large spills: Evacuate the

laboratory and notify emergency personnel

immediately.[6] Do not attempt to clean up a

large spill without specialized training and

equipment.[6]

Disposal Plan: All waste containing NSC 140873 should be treated as hazardous waste.

Collect all waste materials in a designated, sealed, and clearly labeled hazardous waste

container.
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Dispose of the waste in accordance with all applicable federal, state, and local regulations.

Do not dispose of down the drain or in the regular trash.

Visualized Workflow for Handling Uncharacterized
Compounds
The following diagram illustrates the logical workflow for safely handling a chemical compound

with unknown hazards, such as NSC 140873.
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Safe handling workflow for uncharacterized compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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